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Compound of Interest

Compound Name: Sophoraflavanone H

Cat. No.: B12308972

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the total synthesis of Sophoraflavanone H, a
naturally occurring polyphenol with potential applications in antimicrobial and antitumor drug
development. The synthesis features two key strategic reactions: a rhodium-catalyzed
asymmetric C-H insertion to construct the dihydrobenzofuran core and a selective oxy-Michael
addition for the formation of the flavanone ring system.

Quantitative Data Summary

The following table summarizes the key quantitative data for the intermediates and the final
product in the total synthesis of Sophoraflavanone H.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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